Cas no 1447607-44-4 (2,5-Dibromo-3-iodopyrazine)

• Product Name: 2,5-Dibromo-3-iodopyrazine
• CAS No: 1447607-44-4
• MF: C₄HBr₂IN₂
• MW: 363.776611089706
• CID: 4700640
• Update Time: 2025-06-18

2,5-Dibromo-3-iodopyrazine Chemical and Physical Properties

Names and Identifiers

• 2,5-DIBROMO-3-IODOPYRAZINE
• 2,5-Dibromo-3-iodopyrazine

• Inchi： 1S/C4HBr2IN2/c5-2-1-8-3(6)4(7)9-2/h1H
• InChI Key： WXXJEQMIQQDYLU-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(N=1)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Topological Polar Surface Area: 25.8

Additional information on 2,5-Dibromo-3-iodopyrazine

Professional Introduction to 2,5-Dibromo-3-iodopyrazine (CAS No. 1447607-44-4)

2,5-Dibromo-3-iodopyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1447607-44-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of both bromo and iodine substituents at the 2 and 5 positions, respectively, makes it a versatile intermediate in organic synthesis, particularly in the development of novel bioactive molecules.

The structural motif of 2,5-Dibromo-3-iodopyrazine provides a unique platform for further functionalization, enabling chemists to explore diverse chemical transformations. The bromo and iodine atoms serve as excellent leaving groups in nucleophilic substitution reactions, facilitating the introduction of various functional groups such as amines, alcohols, and thiols. This property has made it a valuable building block in medicinal chemistry for constructing complex molecular architectures.

In recent years, 2,5-Dibromo-3-iodopyrazine has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its reactivity to synthesize novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating pyrazine derivatives with antimicrobial and anticancer properties. The halogenated pyrazines exhibit interesting interactions with biological targets due to their ability to engage in halogen bonding and π-stacking interactions, which can enhance binding affinity and selectivity.

One of the most compelling aspects of 2,5-Dibromo-3-iodopyrazine is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By modifying the pyrazine core with appropriate substituents, researchers have been able to design molecules that selectively inhibit specific kinases. The bromo and iodine atoms provide handles for further derivatization, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have further enhanced the utility of 2,5-Dibromo-3-iodopyrazine as a scaffold for drug design. Molecular modeling studies have identified key structural features that contribute to binding affinity and selectivity. These insights have guided the synthesis of optimized analogs with improved pharmacokinetic profiles. Additionally, virtual screening techniques have been employed to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The agrochemical sector has also benefited from the versatility of 2,5-Dibromo-3-iodopyrazine. Pyrazine derivatives exhibit herbicidal and pesticidal activities by interfering with essential metabolic pathways in plants and pests. Researchers have synthesized novel agrochemicals based on this scaffold that demonstrate high efficacy while maintaining environmental safety. The halogenated substituents enhance the bioactivity of these compounds by improving their interaction with biological targets.

The synthesis of 2,5-Dibromo-3-iodopyrazine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by functional group interconversions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 2,5-Dibromo-3-iodopyrazine (CAS No. 1447607-44-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable intermediate for constructing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.